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Compound of Interest

Compound Name: 5-Bromo-1,3,6-trimethyluracil

Cat. No.: B083810

In-Depth Technical Guide: 5-Bromo-1,3,6-
trimethyluracil

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1,3,6-trimethyluracil is a halogenated derivative of uracil, a fundamental component
of nucleic acids. The introduction of a bromine atom at the 5-position and methyl groups at the
1, 3, and 6 positions significantly alters the electronic and steric properties of the parent uracil
molecule. This modification can influence its chemical reactivity, physical properties, and
biological activity. This document provides a comprehensive overview of the known physical
and chemical properties of 5-Bromo-1,3,6-trimethyluracil, along with available experimental
details and potential biological relevance, to serve as a valuable resource for researchers in
medicinal chemistry, chemical biology, and drug discovery.

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Bromo-1,3,6-trimethyluracil is
presented below. Due to the limited availability of experimental data in publicly accessible
literature, some properties are calculated based on its chemical structure.

Table 1: Physical and Chemical Properties of 5-Bromo-1,3,6-trimethyluracil
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Property Value Source
5-Bromo-1,3,6-

IUPAC Name trimethylpyrimidine- --
2,4(1H,3H)-dione

CAS Number 15018-59-4 [1]

Molecular Formula C7H9BrN20:2 [1]

Molecular Weight 233.06 g/mol Calculated
White to off-white solid

Appearance _
(predicted)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Chemical Properties and Reactivity

5-Bromo-1,3,6-trimethyluracil exhibits reactivity characteristic of halogenated pyrimidines.
The bromine atom at the 5-position is a key functional group that can participate in various
chemical transformations.

One documented reaction involves the treatment of 5-Bromo-1,3,6-trimethyluracil with 5%
sulfuric acid in the presence of excess potassium iodide at 80°C for 5 hours. This reaction
results in the dehalogenation of the molecule to yield 1,3,6-trimethyluracil as the sole
product[2]. This suggests that the C-Br bond can be cleaved under these reductive conditions.

The reaction is believed to proceed through the formation of a carbocation intermediate, which
is then attacked by a nucleophile. Depending on the reaction conditions, this can lead to
different products|2].

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 5-Bromo-1,3,6-
trimethyluracil are not extensively reported in readily available scientific literature. However,
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general synthetic strategies for 5-halogenated uracils can be adapted.

General Synthesis of 5-Halogenated Uracils

A common method for the synthesis of 5-halouracils involves the direct halogenation of the
corresponding uracil derivative.

Experimental Workflow: General Halogenation of Uracils
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General Synthesis of 5-Halogenated Uracils

Start with Uracil Derivative

Select Halogenating Agent
(e.g., NBS, Br2)

Choose Appropriate Solvent
(e.g., Acetic Acid, Chloroform)

Perform Halogenation Reaction
(Control Temperature and Time)

:

Reaction Work-up
(e.g., Quenching, Extraction)

:

Purify the Product
(e.g., Recrystallization, Chromatography)

Characterize the Product
(NMR, MS, IR)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-halogenated uracils.

Spectroscopic Data
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Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 5-Bromo-1,3,6-trimethyluracil
is not currently available in the public domain. Researchers synthesizing this compound would
need to perform these analyses for structural confirmation.

Biological Activity and Signaling Pathways

The biological activity of 5-Bromo-1,3,6-trimethyluracil has not been specifically reported.
However, halogenated uracil derivatives are known to possess a range of biological activities,
including antiviral and anticancer properties[3][4][5][6]. These activities often stem from their
ability to be incorporated into nucleic acids, leading to mutations, or by inhibiting enzymes
involved in nucleotide metabolism.

Logical Relationship: Potential Biological Effects of Halogenated Uracils

Potential Biological Roles of Halogenated Uracils

5-Bromo-1,3,6-trimethyluracil

Inhibition of Nucleotide
Metabolism Enzymes

l '

Induction of Mutations Induction of Apoptosis

Incorporation into DNA/RNA

Antiviral Activity Anticancer Activity
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Caption: Potential mechanisms of biological activity for halogenated uracils.

Further research is required to determine if 5-Bromo-1,3,6-trimethyluracil exhibits any of
these activities and to elucidate the specific signaling pathways involved.
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Conclusion

5-Bromo-1,3,6-trimethyluracil is a synthetic derivative of uracil with potential for further
investigation in medicinal chemistry and chemical biology. While its detailed physicochemical
and biological properties are not yet fully characterized in the public literature, this guide
provides a summary of the currently available information. The synthesis of this compound and
the subsequent exploration of its spectroscopic properties and biological activities would be a
valuable contribution to the field. Researchers are encouraged to use the general
methodologies presented as a starting point for their investigations into this and similar
halogenated pyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

5-BROMO-6-METHYLURACIL(15018-56-1) 1H NMR spectrum [chemicalbook.com]
rsc.org [rsc.org]
Synthesis and properties of 6-alkynyl-5-aryluracils - PMC [pmc.ncbi.nlm.nih.gov]

1.
2.
3.
¢ 4.researchgate.net [researchgate.net]
5. rsc.org [rsc.org]

6.

5-BROMO-5,6-DIHYDRO-1-METHYLURACIL AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

» To cite this document: BenchChem. [Physical and chemical properties of 5-Bromo-1,3,6-
trimethyluracil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083810#physical-and-chemical-properties-of-5-
bromo-1-3-6-trimethyluracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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